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Compound of Interest

Compound Name: Voxilaprevir

Cat. No.: B611707 Get Quote

Essential guidance for the safe and compliant disposal of Voxilaprevir, ensuring the protection

of personnel and the environment.

For researchers, scientists, and drug development professionals handling Voxilaprevir, proper

disposal is a critical component of laboratory safety and environmental responsibility. While

specific disposal protocols for Voxilaprevir are not extensively detailed in public records, a

comprehensive approach can be formulated by adhering to general principles of

pharmaceutical waste management and interpreting available safety data.

Understanding Voxilaprevir's Profile
Voxilaprevir is an antiviral medication used in combination with other drugs to treat chronic

Hepatitis C virus (HCV) infection.[1][2] According to available Safety Data Sheets (SDS),

Voxilaprevir as a substance is not classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[3] However, the SDS also advises

that all chemicals should be handled with caution and that entry into sewers, surface water, or

ground water should be prevented.[3] This underscores the importance of mindful disposal,

irrespective of a non-hazardous classification.

Regulatory Framework for Pharmaceutical Disposal
The disposal of pharmaceutical waste in the United States is primarily regulated by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[4][5][6] These regulations categorize pharmaceutical waste as either hazardous or
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non-hazardous.[4][6] While Voxilaprevir itself is not explicitly listed as a hazardous waste, it is

crucial to consider any solvents or other chemicals it may be mixed with, as this could alter its

disposal requirements.

Recommended Disposal Procedures
Given the lack of specific federal guidelines for Voxilaprevir, a conservative approach to

disposal is recommended. The following steps provide a procedural framework for laboratories.

Step 1: Waste Identification and Segregation

Pure Voxilaprevir: Unused or expired pure Voxilaprevir should be treated as non-

hazardous pharmaceutical waste, unless mixed with a listed hazardous chemical.

Contaminated Materials: Lab materials contaminated with Voxilaprevir (e.g., gloves, vials,

absorbent paper) should be segregated from regular trash.

Solutions: Aqueous solutions of Voxilaprevir should not be disposed of down the drain.[3]

Step 2: On-Site Waste Management

For non-hazardous pharmaceutical waste, the following on-site handling procedures are

advised:

Render the Drug Unusable: To prevent diversion or accidental ingestion, mix the

Voxilaprevir with an unappealing substance such as used coffee grounds, dirt, or cat litter.

[7][8] Do not crush tablets or capsules to avoid generating dust.[7]

Containment: Place the mixture in a sealed container, such as a plastic bag or a sealable

container, to prevent leakage.[7][8]

Labeling: Clearly label the container as "Non-Hazardous Pharmaceutical Waste for

Incineration."

Step 3: Off-Site Disposal

Licensed Waste Hauler: Engage a licensed medical or pharmaceutical waste disposal

company. These companies are equipped to handle and transport pharmaceutical waste in
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compliance with federal and state regulations.

Incineration: The most common and recommended method for disposing of pharmaceutical

waste is through high-temperature incineration at a permitted facility.[5][6] This method

ensures the complete destruction of the active pharmaceutical ingredient.

Documentation: Maintain detailed records of all disposed pharmaceutical waste, including

the name of the drug, quantity, disposal date, and the manifest from the waste hauler.[9]

Disposal Workflow for Voxilaprevir in a Laboratory
Setting

Unused/Expired Voxilaprevir

Segregate from regular and hazardous waste

Mix with an inert, undesirable substance
(e.g., coffee grounds, cat litter)

Place mixture in a sealed and labeled container Store container in a designated secure area

Arrange for pickup by a licensed
pharmaceutical waste hauler

Transport to a permitted incineration facility

Receive and file Certificate of Destruction

Click to download full resolution via product page

Caption: Recommended disposal workflow for Voxilaprevir in a laboratory setting.

Environmental Considerations
The improper disposal of pharmaceuticals can lead to environmental contamination, particularly

of water sources, which can have adverse effects on wildlife and potentially human health.[4]
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Studies have shown that the presence of antiviral drugs in the environment can influence viral

evolution in animal populations.[10] Therefore, adhering to proper disposal protocols is

paramount to minimizing the environmental impact of pharmaceutical research and

development.

Quantitative Data Summary
Currently, there is no publicly available quantitative data specifically detailing the environmental

persistence, bioaccumulation, or toxicity of Voxilaprevir in various environmental

compartments. Research in this area would be beneficial for refining disposal guidelines.

Data Point Value Source

Hazardous Classification

(GHS)
Not Classified Cayman Chemical SDS[3]

Recommended Disposal

Method
Incineration

General EPA/RCRA

Guidance[5][6]

Experimental Protocols
No specific experimental protocols for the disposal or degradation of Voxilaprevir were found

in the reviewed literature. The development of such protocols, particularly those focusing on

chemical degradation methods that result in non-toxic byproducts, could provide valuable

alternatives to incineration.

In conclusion, while Voxilaprevir is not formally classified as a hazardous substance, its

disposal should be managed with a high degree of care to ensure regulatory compliance and

environmental protection. By following the principles of proper pharmaceutical waste

segregation, containment, and destruction through incineration by a licensed professional

service, laboratories can responsibly manage their Voxilaprevir waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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